Cas no 1807128-11-5 (2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-carboxylic acid
• CAS No: 1807128-11-5
• MF: C₈H₄F₅NO₃
• MW: 257.114279747009
• CID: 4892202
• Update Time: 2025-06-11

2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-carboxylic acid

• Inchi： 1S/C8H4F5NO3/c9-6(10)4-3(7(16)17)5(15)2(1-14-4)8(11,12)13/h1,6H,(H,14,15)(H,16,17)
• InChI Key： AWMTTWOVYFEBJC-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(=O)O)C(C(C(F)(F)F)=CN1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 435
• XLogP3: 1.9
• Topological Polar Surface Area: 66.4

Additional information on 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-carboxylic acid

Introduction to 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1807128-11-5)

2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1807128-11-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, characterized by a nitrogen-containing aromatic ring, which is a cornerstone in the development of various bioactive molecules. The presence of multiple fluorine atoms and hydroxyl functional groups in its structure imparts unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The structural motif of 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-carboxylic acid encompasses two key substituents: a difluoromethyl group and a trifluoromethyl group. These fluorinated alkyl groups are strategically positioned to modulate the reactivity and binding affinity of the compound. The difluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding interactions with biological targets, while the trifluoromethyl group contributes to lipophilicity and electronic effects that can fine-tune pharmacokinetic profiles.

The hydroxyl group at the 4-position of the pyridine ring further diversifies the chemical space available for derivatization. This hydroxyl moiety can participate in hydrogen bonding interactions, both as a donor or an acceptor, which is crucial for optimizing drug-receptor binding affinities. Additionally, the carboxylic acid functionality at the 3-position provides a site for further chemical modifications, such as esterification or amidation, enabling the synthesis of a wide array of derivatives with tailored biological activities.

In recent years, there has been a surge in research focused on developing novel small-molecule inhibitors targeting various therapeutic areas, including oncology, inflammation, and infectious diseases. The structural features of 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-carboxylic acid make it an attractive candidate for such endeavors. For instance, its fluorinated substituents have been shown to improve drug-like properties such as solubility, bioavailability, and resistance to enzymatic degradation.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play pivotal roles in cell signaling pathways and are frequently dysregulated in diseases such as cancer. The nitrogen atom in the pyridine ring can serve as a hydrogen bond acceptor or participate in π-stacking interactions with amino acid residues in kinase active sites. Furthermore, the presence of both hydrophobic (difluoromethyl and trifluoromethyl groups) and polar (hydroxyl and carboxylic acid groups) moieties allows for optimal positioning within the binding pocket of target proteins.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. A notable example is the development of crizotinib, an FDA-approved inhibitor of ALK and ROS1 tyrosine kinases used in the treatment of non-small cell lung cancer. While crizotinib does not contain a pyridine ring directly, its success underscores the significance of fluorinated heterocycles in oncology drug discovery. Compounds like 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-carboxylic acid build upon this legacy by incorporating additional structural elements that may enhance potency or selectivity.

The synthesis of 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-carboxylic acid presents unique challenges due to the sensitivity of fluorinated intermediates. However, advances in synthetic methodologies have made it increasingly feasible to construct such complex molecules with high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions, fluorochemical transformations, and protecting group strategies have been instrumental in facilitating access to this class of compounds.

The pharmacological profile of this compound is still under active investigation. Preclinical studies have begun to explore its potential as a lead molecule for various therapeutic applications. Initial assays suggest that it may exhibit inhibitory activity against certain kinases and other enzymes involved in disease pathways. The precise mechanism of action will depend on detailed structural optimization and biological testing.

From a computational chemistry perspective, molecular modeling studies have been employed to predict how 2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-carboxylic acid interacts with potential targets. These simulations provide insights into key binding interactions and can guide modifications aimed at improving efficacy or reducing off-target effects. The integration of experimental data with computational predictions is becoming an indispensable part of modern drug discovery pipelines.

The environmental impact and sustainability considerations are also critical when evaluating new chemical entities like this one. While fluorinated compounds offer numerous advantages from a pharmacological standpoint, their environmental fate must be carefully assessed during development. Researchers are increasingly focusing on green chemistry principles to minimize waste and hazardous byproducts during synthesis.

In conclusion,2-(Difluoromethyl)-4-hydroxy-5-(trifluoromethyl)pyridine-3-carboxylic acid (CAS No. 1807128-11-5) represents a promising scaffold for developing novel therapeutics with applications spanning multiple disease areas. Its unique structural features—particularly the combination of fluorinated alkyl groups and functionalized heterocyclic core—make it well-suited for further exploration in medicinal chemistry. As research continues to uncover new biological targets and synthetic strategies,this compound holds significant potential for contributing to future advances in healthcare.